molecular formula C15H11NO3 B3052064 5-Benzoxazoleacetic acid, 2-phenyl- CAS No. 38196-02-0

5-Benzoxazoleacetic acid, 2-phenyl-

Cat. No. B3052064
CAS RN: 38196-02-0
M. Wt: 253.25 g/mol
InChI Key: QFHJRGYAPLZITA-UHFFFAOYSA-N
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Patent
US04025636

Procedure details

A solution of α-hydroxy-2-phenyl-5-benzoxazolyl-acetonitrile (2 g.) in acetic acid (30 ml.) containing palladium or charcoal was hydrogenated for 4 hours. The catalyst was filtered off and the solution was evaporated to dryness. The residue was recrystallised to give pure 2-phenyl-5-benzoxazolylacetic acid m.p. 175° C.
Name
α-hydroxy-2-phenyl-5-benzoxazolyl-acetonitrile
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

Identifiers

REACTION_CXSMILES
OC([C:5]1[CH:6]=[CH:7][C:8]2[O:12][C:11]([C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=3)=[N:10][C:9]=2[CH:19]=1)C#N.C.[C:21]([OH:24])(=[O:23])[CH3:22]>[Pd]>[C:13]1([C:11]2[O:12][C:8]3[CH:7]=[CH:6][C:5]([CH2:22][C:21]([OH:24])=[O:23])=[CH:19][C:9]=3[N:10]=2)[CH:14]=[CH:15][CH:16]=[CH:17][CH:18]=1

Inputs

Step One
Name
α-hydroxy-2-phenyl-5-benzoxazolyl-acetonitrile
Quantity
2 g
Type
reactant
Smiles
OC(C#N)C=1C=CC2=C(N=C(O2)C2=CC=CC=C2)C1
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C
Name
Quantity
30 mL
Type
reactant
Smiles
C(C)(=O)O
Name
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The catalyst was filtered off
CUSTOM
Type
CUSTOM
Details
the solution was evaporated to dryness
CUSTOM
Type
CUSTOM
Details
The residue was recrystallised

Outcomes

Product
Details
Reaction Time
4 h
Name
Type
product
Smiles
C1(=CC=CC=C1)C=1OC2=C(N1)C=C(C=C2)CC(=O)O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.